Cas no 96440-68-5 (Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI))

Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI) structure
96440-68-5 structure
Product Name:Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI)
CAS No:96440-68-5
MF:C21H32O4
MW:348.476387023926
CID:800309
PubChem ID:35020910
Update Time:2025-10-18

Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI)
    • 15(R)-15-methyl Prostaglandin A2
    • 7-[(1R,2S)-2-[(3R)-3-hydroxy-3-methyloct-1-enyl]-5-oxocyclopent-3-en-1-yl]hept-5-enoic acid
    • PD021387
    • HMS3648I21
    • CHEBI:192735
    • (Z)-7-[(1R,2S)-2-[(E,3R)-3-hydroxy-3-methyloct-1-enyl]-5-oxocyclopent-3-en-1-yl]hept-5-enoic acid
    • Prosta-5,10,13-trien-1-oic acid, 15-hydroxy-15-methyl-9-oxo-,(5Z,13E,15R)-
    • SCHEMBL14577764
    • SR-01000946227-1
    • SR-01000946227
    • 96440-68-5
    • 15(R)-15-METHYLPROSTAGLANDINA2
    • DB-215005
    • (5Z,13e,15r)-15-hydroxy-15-methyl-9-oxoprosta-5,10,13-trien-1-oic acid
    • 15(R)-15-methyl PGA2
    • Inchi: 1S/C21H32O4/c1-3-4-9-15-21(2,25)16-14-17-12-13-19(22)18(17)10-7-5-6-8-11-20(23)24/h5,7,12-14,16-18,25H,3-4,6,8-11,15H2,1-2H3,(H,23,24)/b7-5-,16-14+/t17-,18-,21-/m1/s1
    • InChI Key: UEBXYYKXJUBAJX-ULDSDQABSA-N
    • SMILES: O[C@@](C)(/C=C/[C@H]1C=CC([C@@H]1C/C=C\CCCC(=O)O)=O)CCCCC

Computed Properties

  • Exact Mass: 348.23000
  • Monoisotopic Mass: 348.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 12
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.60000
  • LogP: 4.44640

Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI) Pricemore >>

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Additional information on Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI)

Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI) and Its Significance in Modern Research

Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI), commonly referred to by its CAS number 96440-68-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known as polyunsaturated fatty acids (PUFAs) with a unique structural configuration that makes it a subject of extensive research in various biological pathways. The presence of multiple double bonds and functional groups such as hydroxyl and keto moieties contributes to its complex biological interactions.

The chemical structure of Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI) is characterized by a polyene chain with specific stereochemistry at the 5Z, 13E, and 15R positions. This stereochemical arrangement is crucial for its biological activity and has been the focus of numerous studies aiming to elucidate its mechanism of action. The compound's unique properties make it a valuable tool in investigating the role of PUFAs in physiological processes such as inflammation, immunity, and cellular signaling.

In recent years, the study of PUFAs has gained considerable attention due to their potential therapeutic applications. Among these PUFAs, those with a delta-5 double bond have been particularly studied for their ability to modulate enzymatic pathways involved in the biosynthesis of prostaglandins and leukotrienes. These bioactive lipids play a critical role in various inflammatory and immune responses. The compound 96440-68-5 has been shown to exhibit properties that could make it useful in developing novel therapeutic strategies for conditions characterized by excessive inflammation.

One of the most compelling aspects of Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI) is its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the conversion of PUFAs into bioactive lipid mediators. Studies have indicated that this compound can influence the activity of these enzymes in ways that may lead to reduced production of pro-inflammatory mediators. This property has sparked interest in exploring its potential as an anti-inflammatory agent.

The stereochemistry of Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI) is particularly noteworthy because it affects how the molecule interacts with biological targets. The specific arrangement of double bonds and functional groups allows it to bind to receptors and enzymes with high selectivity. This selectivity is crucial for developing drugs that target specific pathways without causing off-target effects. The compound's ability to modulate these interactions has made it a subject of interest for drug discovery efforts aimed at developing more effective anti-inflammatory therapies.

In addition to its anti-inflammatory potential, research has also explored the role of this compound in other physiological processes. For instance, studies have suggested that it may have effects on cardiovascular health by influencing lipid metabolism and reducing oxidative stress. The compound's ability to interact with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs) has also been investigated. These receptors are involved in regulating various metabolic processes and have been implicated in diseases such as diabetes and obesity.

The synthesis and characterization of 96440-68-5 have been subjects of significant research effort. Advanced synthetic techniques have been employed to produce this compound in sufficient quantities for biochemical studies. Techniques such as stereoselective synthesis have been crucial in obtaining the correct stereochemical configuration required for biological activity. The development of efficient synthetic routes has enabled researchers to produce analogs of this compound with modified structures to study their biological effects.

The pharmacological profile of Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI) has been studied both in vitro and in vivo. In vitro studies have provided insights into its mechanism of action at the molecular level. These studies have revealed that the compound can inhibit the activity of COX enzymes without significantly affecting other enzymes involved in lipid metabolism. This selectivity is an important factor for developing drugs with fewer side effects.

In vivo studies have further supported the potential therapeutic applications of this compound. Animal models of inflammation have shown that administration of 96440-68-5 can reduce inflammatory responses without causing significant toxicity. These findings have encouraged researchers to explore its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The future direction of research on Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-15-methyl-9-oxo-, (5Z,13E,15R)- (9CI) includes investigating its potential use in combination therapies with other drugs. Combination therapy can enhance therapeutic efficacy while reducing side effects. Additionally, researchers are exploring ways to improve the bioavailability and delivery mechanisms for this compound to ensure its effectiveness when used therapeutically.

The development of novel drug candidates based on natural products or synthetic analogs often involves extensive computational modeling and molecular dynamics simulations. These techniques help researchers understand how a compound interacts with biological targets at an atomic level. For compounds like 96440-68-5, which have complex structures and multiple functional groups, these simulations are invaluable for predicting their biological activity and optimizing their design.

The regulatory landscape for new drug development also plays a significant role in advancing research on compounds like this one。 Regulatory agencies require rigorous testing to ensure that new drugs are safe and effective before they can be approved for clinical use。 Researchers must navigate complex regulatory pathways, including preclinical studies, clinical trials, and post-market surveillance, to bring new therapies from bench to bedside。

In conclusion,Prosta-5,10,13-trien-l-oicacid, 15-hydroxy-lS-methyl-S-oxo-) (SZE、I3E、I3R)-(9CI)96440, represents a promising area of research within pharmaceutical chemistry。 Its unique structural features make it a valuable tool for studying various biological pathways, particularly those involving inflammation、immunity、and lipid metabolism。 The ongoing research into this compound holds great promise for developing novel therapeutic strategies that could benefit patients suffering from chronic inflammatory diseases。

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